N-(2,6-dimethylphenyl)-2-(3-methylphenoxy)acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C17H19NO2/c1-12-6-4-9-15(10-12)20-11-16(19)18-17-13(2)7-5-8-14(17)3/h4-10H,11H2,1-3H3,(H,18,19)
• InChI Key: HKDKBVXTKDIDPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=C(C=CC=C2C)C
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol

Description

N-(2,6-dimethylphenyl)-2-(3-methylphenoxy)acetamide, also known as DPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 311.42 g/mol.

Mechanism of Action

The mechanism of action of N-(2,6-dimethylphenyl)-2-(3-methylphenoxy)acetamide is not fully understood. However, it has been reported that N-(2,6-dimethylphenyl)-2-(3-methylphenoxy)acetamide may inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is responsible for the production of inflammatory mediators. This inhibition may lead to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
N-(2,6-dimethylphenyl)-2-(3-methylphenoxy)acetamide has been reported to exhibit anti-inflammatory and analgesic effects in various animal models. It has also been reported to exhibit antioxidant activity and to protect against oxidative stress-induced damage. N-(2,6-dimethylphenyl)-2-(3-methylphenoxy)acetamide has been shown to be well-tolerated in animal studies, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(2,6-dimethylphenyl)-2-(3-methylphenoxy)acetamide in lab experiments is its high purity and high yield synthesis method. N-(2,6-dimethylphenyl)-2-(3-methylphenoxy)acetamide is also relatively stable and can be stored for extended periods of time without significant degradation. However, one limitation of using N-(2,6-dimethylphenyl)-2-(3-methylphenoxy)acetamide in lab experiments is its relatively low solubility in water, which may limit its use in certain applications.

Future Directions

There are several future directions for the scientific research of N-(2,6-dimethylphenyl)-2-(3-methylphenoxy)acetamide. One direction is the further exploration of its anti-inflammatory and analgesic properties, which may lead to the development of new drugs for the treatment of inflammatory diseases. Another direction is the investigation of its potential as an antioxidant and its ability to protect against oxidative stress-induced damage. Additionally, the use of N-(2,6-dimethylphenyl)-2-(3-methylphenoxy)acetamide as a building block in the synthesis of metal-organic frameworks may lead to the development of new materials with unique properties.

Synthesis Methods

The synthesis of N-(2,6-dimethylphenyl)-2-(3-methylphenoxy)acetamide can be achieved through a multi-step process involving the reaction of 2,6-dimethylaniline with 3-methylphenol in the presence of phosphorus oxychloride. The resulting intermediate is then reacted with sodium acetate to produce N-(2,6-dimethylphenyl)-2-(3-methylphenoxy)acetamide. This method has been reported to yield high purity and high yield of N-(2,6-dimethylphenyl)-2-(3-methylphenoxy)acetamide.

Scientific Research Applications

N-(2,6-dimethylphenyl)-2-(3-methylphenoxy)acetamide has been extensively studied for its potential applications in various fields of scientific research. In the field of organic chemistry, N-(2,6-dimethylphenyl)-2-(3-methylphenoxy)acetamide has been used as a ligand in the synthesis of metal complexes. In the field of material science, N-(2,6-dimethylphenyl)-2-(3-methylphenoxy)acetamide has been used as a building block in the synthesis of metal-organic frameworks. In the field of medicinal chemistry, N-(2,6-dimethylphenyl)-2-(3-methylphenoxy)acetamide has been studied for its potential as an anti-inflammatory agent.